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Compound Name: 3-Bromo-2-iodofuran

Cat. No.: B3280750 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the known stability and

recommended storage conditions for the highly reactive furan derivative, 3-Bromo-2-
iodofuran. Due to the limited availability of direct stability data for this specific compound, this

document leverages information from closely related halogenated furans and published

literature to infer best practices for its handling and storage. This guide is intended to provide

researchers, scientists, and drug development professionals with the necessary information to

ensure the integrity of 3-Bromo-2-iodofuran in a laboratory setting.

Introduction
3-Bromo-2-iodofuran is a halogenated heterocyclic compound with potential applications in

organic synthesis and medicinal chemistry. As with many polyhalogenated organic molecules,

its stability is a critical factor that can influence experimental outcomes and the shelf-life of the

material. This guide synthesizes available information to provide a detailed understanding of its

stability profile and outlines recommended procedures for its storage and handling.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 3-Bromo-2-iodofuran is presented

in Table 1. This data is essential for understanding the compound's general characteristics and
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for predicting its behavior under various conditions.

Property Value Source

CAS Number 72167-52-3 Guidechem

Molecular Formula C₄H₂BrIO Guidechem

Molecular Weight 272.87 g/mol Guidechem

Appearance
Not specified (likely a liquid or

low-melting solid)
Inferred

Boiling Point Not available -

Melting Point Not available -

Solubility
Not specified (likely soluble in

organic solvents)
Inferred

Stability Profile
Direct quantitative stability data for 3-Bromo-2-iodofuran is not readily available in published

literature. However, a key study on the synthesis of this compound explicitly refers to it as an

"unstable compound" and notes that attempted purification "resulted in decomposition"[1]. This

qualitative information strongly suggests that 3-Bromo-2-iodofuran is inherently unstable and

requires careful handling and storage to minimize degradation.

The instability of 3-Bromo-2-iodofuran can be attributed to several factors inherent to its

structure:

Weak Carbon-Iodine Bond: The C-I bond is the weakest of the carbon-halogen bonds,

making it susceptible to homolytic cleavage, particularly when exposed to light or heat. This

can initiate radical degradation pathways.

Activated Furan Ring: The furan ring is an electron-rich aromatic system that is prone to

oxidation and electrophilic attack. The presence of halogen substituents can further influence

its reactivity.
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Potential for Peroxide Formation: Similar to other ethers, furan and its derivatives can

potentially form explosive peroxides upon exposure to air and light.

Due to the lack of specific data, the stability of 3-Bromo-2-iodofuran is compared to its

constituent halogenated furan analogs, 3-bromofuran and 2-iodofuran, in Table 2.

Compound
Key Stability and Hazard
Information

Source

3-Bromofuran

Highly flammable liquid and

vapor. May form explosive

peroxides. Light sensitive.

Fisher Scientific[2], Sigma-

Aldrich

2-Iodofuran

Flammable liquid and vapor.

Harmful if swallowed. Causes

skin irritation and serious eye

damage.

PubChem[3]

3-Bromo-2-iodofuran

Described as an "unstable

compound" that decomposes

upon attempted purification.

Sci-Hub[1]

Based on this information, it is reasonable to conclude that 3-Bromo-2-iodofuran is at least

as, if not more, unstable than its monohalogenated counterparts. The presence of both bromine

and iodine on the furan ring likely contributes to its increased reactivity and propensity for

degradation.

Recommended Storage and Handling
Given the noted instability of 3-Bromo-2-iodofuran and the properties of analogous

compounds, the following storage and handling procedures are strongly recommended to

preserve its integrity.

Storage Conditions
A summary of recommended storage conditions is provided in Table 3.
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Parameter Recommendation Rationale

Temperature -20°C (Freezer)

To minimize thermal

decomposition and slow down

potential degradation

reactions. This is a standard

recommendation for unstable

organic compounds.

Atmosphere Inert (Argon or Nitrogen)

To prevent oxidation and

reaction with atmospheric

moisture.

Light Protect from light (Amber vial)
To prevent photolytic cleavage

of the carbon-iodine bond.

Container
Tightly sealed, appropriate for

flammable liquids

To prevent evaporation and

exposure to air and moisture.

Handling Procedures
Inert Atmosphere: All manipulations of 3-Bromo-2-iodofuran should be carried out under an

inert atmosphere (e.g., in a glovebox or using Schlenk techniques) to prevent exposure to air

and moisture.

Avoid Heat: The compound should be kept cool and exposure to heat sources should be

minimized.

Personal Protective Equipment (PPE): Standard laboratory PPE, including safety glasses,

lab coat, and chemical-resistant gloves, should be worn at all times.

Ventilation: Work should be conducted in a well-ventilated area, such as a chemical fume

hood.

Potential Degradation Pathways
While specific degradation pathways for 3-Bromo-2-iodofuran have not been elucidated, a

logical relationship for potential degradation can be proposed based on the known chemistry of

halogenated furans and iodo-aromatic compounds.
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Potential Degradation Pathways for 3-Bromo-2-iodofuran

3-Bromo-2-iodofuran
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Peroxides
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Hydrolysis Products

Hydrolysis
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Polymerization / Tar Formation

Click to download full resolution via product page

Caption: Logical relationship of factors leading to the degradation of 3-Bromo-2-iodofuran.

Experimental Protocol: Assessment of Stability
(Hypothetical)
As no specific experimental protocols for assessing the stability of 3-Bromo-2-iodofuran were

found, a general workflow is proposed. This protocol is based on standard methods for

evaluating the stability of chemical compounds.
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Experimental Workflow for Stability Assessment

Sample Preparation

Stress Conditions

Analysis

Data Interpretation

Prepare solutions of 3-Bromo-2-iodofuran in appropriate solvents (e.g., acetonitrile, THF)

Aliquots for different stress conditions

Thermal Stress
(e.g., 4°C, 25°C, 40°C)

Photolytic Stress
(e.g., UV-A, Cool White Fluorescent)

Oxidative Stress
(e.g., exposure to air)

Hydrolytic Stress
(e.g., aqueous solvent mixtures)

Time-point sampling
(e.g., t=0, 24h, 48h, 1 week)

HPLC or GC analysis for purity and degradation products

LC-MS or GC-MS for identification of degradation products

Calculate degradation ratesIdentify major degradation products

Determine shelf-life under different conditions
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Caption: A proposed experimental workflow for assessing the stability of 3-Bromo-2-
iodofuran.

Conclusion
3-Bromo-2-iodofuran is an unstable compound that requires stringent storage and handling

conditions to maintain its chemical integrity. Based on available data for the compound and its

analogs, storage at low temperatures (-20°C), under an inert atmosphere, and protected from

light is crucial. Researchers and professionals in drug development should be aware of its

inherent instability and take appropriate precautions during its use in chemical synthesis and

other applications. Further experimental studies are warranted to quantitatively assess its

stability and to fully characterize its degradation pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b3280750?utm_src=pdf-body
https://www.benchchem.com/product/b3280750?utm_src=pdf-body
https://www.benchchem.com/product/b3280750?utm_src=pdf-body
https://www.benchchem.com/product/b3280750?utm_src=pdf-custom-synthesis
https://2024.sci-hub.se/2238/b1663dead1a5cd435cabb97219c8720d/mcdonald1979.pdf
https://www.fishersci.com/store/msds?partNumber=AC175260025&productDescription=3-BROMOFURAN%2C+98%25+2.5ML&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/54829-48-0
https://www.benchchem.com/product/b3280750#stability-and-storage-conditions-for-3-bromo-2-iodofuran
https://www.benchchem.com/product/b3280750#stability-and-storage-conditions-for-3-bromo-2-iodofuran
https://www.benchchem.com/product/b3280750#stability-and-storage-conditions-for-3-bromo-2-iodofuran
https://www.benchchem.com/product/b3280750#stability-and-storage-conditions-for-3-bromo-2-iodofuran
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3280750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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